![molecular formula C21H28ClN3S B195713 N'-[3-(2-chlorophenothiazin-10-yl)propyl]-N,N,N'-trimethylpropane-1,3-diamine CAS No. 19077-20-4](/img/structure/B195713.png)
N'-[3-(2-chlorophenothiazin-10-yl)propyl]-N,N,N'-trimethylpropane-1,3-diamine
Overview
Description
“N’-[3-(2-chlorophenothiazin-10-yl)propyl]-N,N,N’-trimethylpropane-1,3-diamine” is a chemical compound that is related to perphenazine , a piperazinyl phenothiazine . It is also known as Chlorpromazine Hydrochloride Impurity B .
Synthesis Analysis
The synthesis of related compounds like Chlorpromazine can be achieved from 2-chloro-10H-phenothiazine by alkylation with 3-dimethylaminopropylchloride in the presence of sodium amide .Scientific Research Applications
Antifungal and Anticonvulsant Activities
N'-[3-(2-chlorophenothiazin-10-yl)propyl]-N,N,N'-trimethylpropane-1,3-diamine and its derivatives have demonstrated potential antifungal and anticonvulsant properties. Srivastava, Srivastava, and Srivastava (2001) found that specific derivatives of this compound exhibit significant antifungal and anticonvulsant activities (Srivastava, S. Srivastava, & S. D. Srivastava, 2001).
Neuroprotective Agents for Alzheimer's Disease
The compound has shown promise as a neuroprotective agent and is being considered for the treatment of Alzheimer's disease. González-Muñoz et al. (2011) reported its effectiveness as a neuroprotectant and selective butyrylcholinesterase inhibitor, which is crucial for Alzheimer's therapy (González-Muñoz et al., 2011).
Antioxidant Properties
Research has also indicated the antioxidant potential of related thiazole derivatives. Jaishree et al. (2012) synthesized novel thiazole derivatives, showing potent antioxidant activities in vitro (Jaishree, Ramdas, Sachin, & Ramesh, 2012).
Antimalarial Activity
Burgess et al. (2006) demonstrated the efficacy of a similar compound against both chloroquine-sensitive and chloroquine-resistant strains of Plasmodium falciparum, offering a new direction in antimalarial drug design (Burgess, Selzer, Kelly, Smilkstein, Riscoe, & Peyton, 2006).
Antiparasitic Properties
Khan et al. (2000) found that certain derivatives can inhibit trypanothione reductase from Trypanosoma cruzi, pointing to its potential application in treating diseases like African trypanosomiasis, Chagas disease, and leishmaniasis (Khan, Austin, Chan, Yin, Marks, Vaghjiani, Kendrick, Yardley, Croft, & Douglas, 2000).
Mechanism of Action
Target of Action
Q5S3FXN3C4, also known as 2-Chloro-10-[3-[[3-(dimethylamino)propyl]methylamino]propyl]phenothiazine or N’-[3-(2-chlorophenothiazin-10-yl)propyl]-N,N,N’-trimethylpropane-1,3-diamine, is an atypical antipsychotic agent . Its primary targets are dopamine type 2 (D2) and serotonin 2A (5HT2A) receptors .
Mode of Action
It is believed that its actions could occur from theantagonism of dopamine type 2 (D2) and serotonin 2A (5HT2A) receptors . This antagonism leads to changes in neurotransmitter levels in the brain, which can help to alleviate symptoms of certain mental disorders.
Biochemical Pathways
The antagonism of D2 and 5HT2A receptors by Q5S3FXN3C4 affects multiple biochemical pathways in the brain. These include pathways involved in the regulation of mood, cognition, and behavior. The downstream effects of these changes can include a reduction in symptoms of schizophrenia, bipolar disorder, and major depressive disorder .
Pharmacokinetics
It is known that q5s3fxn3c4 demonstrates a high level of therapeutic efficacy and low risk of adverse effects during long-term treatment . It is well-tolerated and a suitable option for some patients with high sensitivity to other drugs .
Result of Action
The molecular and cellular effects of Q5S3FXN3C4’s action include changes in neurotransmitter levels and neuronal activity in the brain. These changes can lead to improvements in symptoms of mental disorders such as schizophrenia, bipolar disorder, and major depressive disorder .
Safety and Hazards
While specific safety and hazards of “N’-[3-(2-chlorophenothiazin-10-yl)propyl]-N,N,N’-trimethylpropane-1,3-diamine” are not mentioned in the search results, it’s important to note that related compounds like perphenazine have been associated with increased mortality in elderly patients with dementia-related psychosis .
Properties
IUPAC Name |
N'-[3-(2-chlorophenothiazin-10-yl)propyl]-N,N,N'-trimethylpropane-1,3-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28ClN3S/c1-23(2)12-6-13-24(3)14-7-15-25-18-8-4-5-9-20(18)26-21-11-10-17(22)16-19(21)25/h4-5,8-11,16H,6-7,12-15H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUQCMXWJPGAJBI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCN(C)CCCN1C2=CC=CC=C2SC3=C1C=C(C=C3)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28ClN3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
19077-20-4 | |
Record name | 1,3-Propanediamine, N-(3-(2-chloro-10H-phenothiazin-10-yl)propyl)-N,N',N'-trimethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019077204 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N1-(3-(2-CHLORO-10H-PHENOTHIAZIN-10-YL)PROPYL)-N1,N3,N3-TRIMETHYL-1,3-PROPANEDIAMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q5S3FXN3C4 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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